![molecular formula C20H38O7P2 B1261614 Dihydrogeranylgeranyl diphosphate](/img/structure/B1261614.png)
Dihydrogeranylgeranyl diphosphate
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Overview
Description
Dihydrogeranylgeranyl diphosphate is a diterpenoid.
Scientific Research Applications
1. Role in Diterpene Production in Yeast
Dihydrogeranylgeranyl diphosphate (DHGGPP) is pivotal in the production of diterpenes. Notably, in the yeast Saccharomyces cerevisiae, the yeast farnesyl diphosphate synthase Erg20p was engineered to produce DHGGPP, resulting in enhanced production of sclareol and several other isoprenoids such as cis-abienol, abietadiene, and β-carotene. This advancement presents a significant step in utilizing yeast as a platform for diterpene production and biosynthetic pathway elucidation (Ignea et al., 2015).
2. Understanding Enzyme Mechanisms in Microorganisms
Research into the enzyme farnesyl diphosphate/geranylgeranyl diphosphate synthase from Methanobacterium thermoautotrophicum, which synthesizes C15 and C20 isoprenoid diphosphates, has provided insights into the enzymatic process and its variations in different organisms. This enzyme from M. thermoautotrophicum, a thermostable bifunctional enzyme, showcased a distinctive non-processive mechanism, indicating nuanced variations in enzyme mechanisms across different species (Chen & Poulter, 1993).
3. Inhibition Studies for Pathogen Control
DHGGPP has been a target in the study of Mycobacterium tuberculosis. The understanding of a class II diterpene cyclase in the biosynthesis of edaxadiene, a compound implicated in the pathogen's invasion mechanism, is crucial. The study not only shed light on the biochemical regulatory mechanisms of the pathogen but also explored inhibitors of this pathway, providing a foundation for pharmaceutical design against M. tuberculosis (Mann et al., 2009).
4. Geranylgeranylation and Cell Proliferation
The process of geranylgeranylation, where geranylgeranyl diphosphate (a derivative of DHGGPP) is post-translationally added to proteins, plays a significant role in cell proliferation and survival. This process has been implicated in the anti-proliferative effects of certain clinical agents, highlighting the importance of DHGGPP in cellular mechanisms and potential therapeutic avenues (Agabiti et al., 2016).
properties
Molecular Formula |
C20H38O7P2 |
---|---|
Molecular Weight |
452.5 g/mol |
IUPAC Name |
phosphono [(2E,10E)-3,7,11,15-tetramethylhexadeca-2,10,14-trienyl] hydrogen phosphate |
InChI |
InChI=1S/C20H38O7P2/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-26-29(24,25)27-28(21,22)23/h9,11,15,19H,6-8,10,12-14,16H2,1-5H3,(H,24,25)(H2,21,22,23)/b18-11+,20-15+ |
InChI Key |
YJGANOFPASCZBK-VPMBNJIQSA-N |
Isomeric SMILES |
CC(CCC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)CC/C=C(\C)/CCC=C(C)C |
Canonical SMILES |
CC(CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C(C)CCC=C(C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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